4-{2-[(4-butylphenyl)amino]-2-oxoethoxy}-N-(2-phenylethyl)benzamide

• IUPAC Name: 4-[2-(4-butylanilino)-2-oxoethoxy]-N-(2-phenylethyl)benzamide
• InChI: InChI=1S/C27H30N2O3/c1-2-3-7-22-10-14-24(15-11-22)29-26(30)20-32-25-16-12-23(13-17-25)27(31)28-19-18-21-8-5-4-6-9-21/h4-6,8-17H,2-3,7,18-20H2,1H3,(H,28,31)(H,29,30)
• InChI Key: ZKFOZKDSCVWRDJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)C(=O)NCCC3=CC=CC=C3
• Molecular Formula: C27H30N2O3
• Molecular Weight: 430.5 g/mol

Description

4-{2-[(4-butylphenyl)amino]-2-oxoethoxy}-N-(2-phenylethyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly known as BPEB and is a selective ligand for the sigma-1 receptor.

Mechanism of Action

BPEB is a selective ligand for the sigma-1 receptor, which is a transmembrane protein involved in various cellular processes, including calcium signaling, protein folding, and cell survival. BPEB binds to the sigma-1 receptor and modulates its activity, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
BPEB has been shown to have various biochemical and physiological effects, including neuroprotection, cognitive enhancement, anti-inflammatory effects, and anticancer activity. BPEB has also been found to modulate the release of neurotransmitters, such as dopamine and serotonin, and regulate calcium signaling in cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using BPEB in lab experiments is its selectivity for the sigma-1 receptor, which allows for more specific targeting of this receptor. However, one of the limitations of using BPEB is its low solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for BPEB research, including the development of new drugs targeting the sigma-1 receptor, the investigation of its potential applications in neurodegenerative diseases, and the exploration of its mechanism of action at the molecular level. Additionally, further studies are needed to determine the optimal dosage and administration of BPEB for various applications.
Conclusion:
In conclusion, BPEB is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Its selectivity for the sigma-1 receptor makes it a valuable tool for studying this receptor's role in various cellular processes. Further research is needed to fully understand the potential applications of BPEB and its mechanism of action.

Synthesis Methods

The synthesis of BPEB involves the reaction of 4-butylaniline with 2-bromoethyl 2-oxoacetate in the presence of a base. This reaction yields 4-{2-[(4-butylphenyl)amino]-2-oxoethoxy}-N-(2-bromoethyl)benzamide, which is then reacted with phenethylamine to obtain the final product, BPEB.

Scientific Research Applications

BPEB has been extensively studied for its potential applications in various fields, including neuroscience, oncology, and drug discovery. In neuroscience, BPEB has been shown to have neuroprotective effects and can improve cognitive function. In oncology, BPEB has been found to inhibit cancer cell growth and induce apoptosis. In drug discovery, BPEB has been used as a lead compound for the development of new drugs targeting the sigma-1 receptor.